Cas no 2248333-58-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)propanoate
• CAS No: 2248333-58-4
• MF: C₁₉H₁₅FN₂O₅S
• MW: 402.396207094193
• CID: 6255811
• PubChem ID: 165977670
• Update Time: 2025-10-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6522473
• 2248333-58-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)propanoate

• Inchi： 1S/C19H15FN2O5S/c1-11(28-10-16(23)21-13-8-6-12(20)7-9-13)19(26)27-22-17(24)14-4-2-3-5-15(14)18(22)25/h2-9,11H,10H2,1H3,(H,21,23)
• InChI Key： HNAGJIDVJVBJJT-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)F)=O)C(C)C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 402.06857092g/mol
• Monoisotopic Mass: 402.06857092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 118Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)propanoate

Introduction to Compound CAS No. 2248333-58-4: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)propanoate

The compound with the CAS No. 2248333-58-4, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)propanoate, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,3-dioxoisoindoline moiety and a thioether linkage to a carbamoyl-substituted propanoate group. These structural elements contribute to its potential biological activities and therapeutic applications.

1,3-dioxoisoindoline derivatives have been extensively studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the thioether linkage and the carbamoyl-substituted propanoate group further enhances the compound's pharmacological profile by modulating its solubility, stability, and bioavailability. Recent research has highlighted the importance of these structural modifications in optimizing the therapeutic potential of such compounds.

In the context of medicinal chemistry, the compound with CAS No. 2248333-58-4 has shown promising results in preclinical studies. For instance, studies have demonstrated its ability to inhibit specific enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its antiviral properties have been explored in the context of viral infections, including those caused by influenza and herpes simplex viruses.

The structural complexity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)propanoate also makes it an interesting subject for synthetic chemistry research. The synthesis of this compound typically involves multi-step reactions, including the formation of the 1,3-dioxoisoindoline core and the subsequent introduction of the thioether and carbamoyl functionalities. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for advancing this compound into clinical trials.

In terms of pharmacokinetics and pharmacodynamics, preliminary data suggest that this compound exhibits favorable properties. It has been shown to have good oral bioavailability and a reasonable half-life in vivo, which are important factors for its potential use as an orally administered therapeutic agent. Furthermore, its low toxicity profile in preclinical models supports its safety for further development.

The potential therapeutic applications of this compound extend beyond inflammation and viral infections. Recent studies have also explored its anticancer properties. In vitro assays have demonstrated that it can induce apoptosis in various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and survival.

To further validate these findings and assess the clinical potential of this compound, ongoing research is focusing on optimizing its chemical structure to enhance its efficacy and reduce any potential side effects. This includes the development of prodrugs and analogs that can improve drug delivery and target specificity. Additionally, efforts are being made to understand the molecular mechanisms underlying its biological activities through detailed biochemical and cellular studies.

In conclusion, the compound with CAS No. 2248333-58-4, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)propanoate, represents a promising candidate for various therapeutic applications due to its unique structural features and diverse biological activities. Continued research in this area is expected to provide valuable insights into its mechanisms of action and pave the way for its development as a novel therapeutic agent.